Benzyl 3-(thiophen-2-yl)piperazine-1-carboxylate

• IUPAC Name: benzyl 3-thiophen-2-ylpiperazine-1-carboxylate
• InChI: InChI=1S/C16H18N2O2S/c19-16(20-12-13-5-2-1-3-6-13)18-9-8-17-14(11-18)15-7-4-10-21-15/h1-7,10,14,17H,8-9,11-12H2
• InChI Key: ZITAZXLOGAHOMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(N1)C2=CC=CS2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• CAS No.: 946384-21-0

Description

Benzyl piperazine derivatives are a class of compounds that have been studied for their potential biological activities. They often contain a piperazine ring, which is a six-membered ring with two nitrogen atoms, and a benzyl group, which is a phenyl ring attached to a methylene bridge.

Synthesis Analysis

The synthesis of benzyl piperazine derivatives often involves the reaction of a benzyl halide with piperazine. The resulting product can then be further functionalized to introduce additional groups.

Molecular Structure Analysis

The molecular structure of benzyl piperazine derivatives typically includes a piperazine ring and a benzyl group. The exact structure can vary depending on the specific functional groups present.

Chemical Reactions Analysis

Benzyl piperazine derivatives can undergo a variety of chemical reactions, depending on the functional groups present. For example, they can participate in condensation reactions, substitution reactions, and others.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzyl piperazine derivatives can vary depending on their specific structure. For example, they generally have a high melting point and are solid at room temperature.

Scientific Research Applications

Antidepressant Potential and Dual Mechanism of Action
Research has shown that derivatives of Benzyl 3-(thiophen-2-yl)piperazine-1-carboxylate exhibit potential as antidepressants. These compounds are explored for their dual mode of action, combining serotonin reuptake inhibition with affinity for 5-HT1A receptors. This dual mechanism is considered promising for developing effective antidepressant drugs. Significant findings include the synthesis of compounds with varied substituents, demonstrating good in vitro affinity for both 5-HT1A receptors and the serotonin transporter, highlighting their potential as a new class of antidepressants (Orus et al., 2002), (Martínez et al., 2001).

Anticancer Activity
The anticancer activity of this compound derivatives has been explored, with compounds showing inhibitory effects on various cancer cell lines. A study synthesized thiophene containing 1,3-diarylpyrazole derivatives, exhibiting growth inhibitory effects on cancer cells, particularly Raji and HL60 cell lines. These findings suggest the potential of these compounds for further development as cancer therapies (Inceler et al., 2013).

Antimicrobial and Antifungal Properties
Derivatives of this compound have been investigated for their antimicrobial and antifungal properties. Synthesized compounds showed potent activity against various strains of bacteria and fungi, indicating their potential as antimicrobial agents. Some compounds exhibited better inhibitory activity than standard drugs, suggesting their promise for therapeutic applications (Mishra & Chundawat, 2019).

Radiolabeling for PET Imaging
The potential of this compound derivatives for positron emission tomography (PET) imaging has been explored through the synthesis and radiolabeling of specific compounds. While preliminary evaluations showed selectivity for D3 receptors in rat brains, further studies in nonhuman primates did not confirm the desired pharmacological profile, indicating the complexity of developing PET imaging agents (Kuhnast et al., 2006).

Mechanism of Action

The mechanism of action of benzyl piperazine derivatives can vary widely depending on their specific structure and the biological target. Some benzyl piperazine derivatives have been studied for their anti-tubercular activity.

Safety and Hazards

Like all chemicals, benzyl piperazine derivatives should be handled with care. They can cause skin and eye irritation, and may be harmful if inhaled or ingested.

Future Directions

The study of benzyl piperazine derivatives is a promising area of research, particularly in the development of new drugs. Future research may focus on synthesizing new derivatives, studying their biological activity, and optimizing their properties for specific applications.